Selegiline-d5

• Molecular Formula: C13H17N
• Molecular Weight: 192.31 g/mol
• InChI: InChI=1S/C13H17N/c1-4-10-14(3)12(2)11-13-8-6-5-7-9-13/h1,5-9,12H,10-11H2,2-3H3/t12-/m1/s1/i5D,6D,7D,8D,9D
• InChIKey: MEZLKOACVSPNER-FTECLIMSSA-N

Selegiline-d5 Deuterated MAO-B Inhibitor Standard

Selegiline-d5 (CAS 1217705-21-9), also known as Deprenyl-d5, is a stable isotope-labeled analog of the irreversible monoamine oxidase B (MAO-B) inhibitor selegiline, in which five aromatic hydrogen atoms are replaced by deuterium . The parent compound selegiline exhibits an IC50 of 51 nM against MAO-B with approximately 450-fold selectivity over MAO-A (IC50 = 23 µM) . The d5 substitution confers a characteristic +5 Da mass shift (molecular weight 228.77 vs. ~223.77 for the protio form), enabling unambiguous discrimination from endogenous unlabeled selegiline in mass spectrometry-based assays . Selegiline-d5 is supplied as a racemic hydrochloride salt and is intended exclusively for research and analytical applications, not for therapeutic use .

1 Isotope-labeled internal standard (ISTD) for LC-MS/MS quantification

2 +5 Da mass shift enables isotope dilution mass spectrometry (IDMS)

3 Racemic hydrochloride salt; research-use-only analytical reference standard

Why Unlabeled Selegiline Cannot Replace Selegiline-d5

Unlabeled selegiline, rasagiline, and safinamide cannot substitute for Selegiline-d5 in quantitative LC-MS/MS or GC-MS methods because they lack the +5 Da mass shift necessary for isotope dilution mass spectrometry (IDMS), the gold-standard approach for correcting matrix effects and ionization variability in complex biological matrices [1]. While rasagiline (IC50 = 15.4 nM) and safinamide (IC50 = 29.0 nM) possess greater or comparable MAO-B inhibitory potency than selegiline, their distinct molecular structures preclude use as internal standards for selegiline quantification [2]. Even within the deuterated selegiline family, lower-deuterated analogs (e.g., deprenyl-D2 or -D3) exhibit demonstrably different isotope effects on MAO-B-catalyzed trapping rates: [11C]L-deprenyl-D2 showed a kinetic isotope effect of 3.8 ± 1.1 compared to [11C]L-deprenyl in PET imaging, directly impacting radiotracer sensitivity [3]. Selecting the wrong deuterated standard thus compromises both assay accuracy for pharmacokinetic studies and the sensitivity of MAO-B imaging protocols.

Unlabeled selegiline lacks the +5 Da mass shift required for IDMS, preventing matrix-effect correction in complex biological samples.

Rasagiline / safinamide differ structurally and cannot serve as internal standards for selegiline quantification, regardless of MAO-B potency.

Lower-deuterated analogs (D2/D3) exhibit altered kinetic isotope effects that may shift PET tracer binding rates and assay accuracy.

• [1] Dirikolu L, et al. Detection, quantification, metabolism, and behavioral effects of selegiline in horses. Vet Ther. 2003 Fall;4(3):257-68. PMID: 15136987. View Source
• [2] Table 2. MAO-B inhibitors: selegiline, rasagiline, and safinamide IC50 values. Int J Mol Sci. 2024;25(19):10652. PMC11476970. View Source
• [3] Fowler JS, et al. Mechanistic positron emission tomography studies: demonstration of a deuterium isotope effect in the monoamine oxidase-catalyzed binding of [11C]L-deprenyl in living baboon brain. J Neurochem. 1988 Nov;51(5):1524-34. PMID: 3139834. View Source

Selegiline-d5 Differentiation Evidence

Mass Shift Advantage for Isotope Dilution Mass Spectrometry

Selegiline-d5 provides a +5 Da mass shift (m/z 228.77 for the hydrochloride salt) relative to unlabeled selegiline (~223.77 Da), generated by deuteration of all five aromatic ring protons . This is a larger mass shift than deprenyl-D2 (+2 Da) or deprenyl-D3 (+3 Da), reducing the risk of isotopic cross-talk between the M+2/M+3 natural-abundance isotopes of the protio analyte and the deuterated internal standard channel . In LC-MS/MS quantitative methods for selegiline in equine urine, deuterated analogs were employed as internal standards and enabled detection limits below 60 ng/mL for the parent drug [1].

Mass Shift for IDMS

Head-to-head

+5 Da

Minimizes isotopic cross-talk with analyte natural isotopologues

Supports LC-MS/MS quantification in biological matrices

Evidence Dimension	Mass shift for MS discrimination from unlabeled selegiline
Target Compound Data	Selegiline-d5: +5 Da (MW 228.77 g/mol, hydrochloride salt)
Comparator Or Baseline	Unlabeled selegiline: 0 Da shift (MW ~223.77 g/mol); Deprenyl-D2: +2 Da; Deprenyl-D3: +3 Da
Quantified Difference	+5 Da vs. 0 Da for unlabeled analyte; 2.5× greater mass separation than D2-labeled analog
Conditions	LC-MS/MS and GC-MS analysis in biological matrices

Why This Matters

The +5 Da shift minimizes isotopic overlap between the internal standard and the analyte's natural M+2/M+3 isotopologues, reducing systematic quantification bias in pharmacokinetic and forensic studies.

• [1] Dirikolu L, et al. Detection, quantification, metabolism, and behavioral effects of selegiline in horses. Vet Ther. 2003 Fall;4(3):257-68. PMID: 15136987. View Source

Deuterium Isotope Effect on MAO-B Binding

In a direct head-to-head PET study in baboon brain, [11C]L-deprenyl-D2 (deuterated at the propargyl α-position) demonstrated a deuterium isotope effect of 3.8 ± 1.1 on the MAO-B-catalyzed binding rate compared to [11C]L-deprenyl, calculated using a three-compartment kinetic model [1]. In human PET studies with [11C]L-deprenyl-D2, deuterium substitution significantly reduced the rate of radiotracer trapping in all brain regions without affecting plasma-to-tissue transport (K1), thereby improving tracer sensitivity for detecting changes in MAO-B concentration [2]. Although Selegiline-d5 is deuterated on the aromatic ring rather than the propargyl position, the principle that differential deuteration alters MAO-B binding kinetics is relevant: aromatic deuteration can modulate CYP450-mediated metabolic rates, which are the primary clearance pathway for selegiline (CYP2B6, CYP1A2, CYP2C8, CYP2C19) [3].

MAO-B Binding Isotope Effect

Head-to-head

3.8 ± 1.1-fold reduction

Deuteration alters enzyme binding kinetics relevant to PET tracer interpretation

[11C]L-deprenyl-D2 vs. [11C]L-deprenyl in baboon brain

Evidence Dimension	Deuterium kinetic isotope effect on MAO-B-catalyzed trapping rate
Target Compound Data	[11C]L-deprenyl-D2: reduced trapping rate; isotope effect = 3.8 ± 1.1
Comparator Or Baseline	[11C]L-deprenyl (non-deuterated): normal trapping rate (plateau maintained from 5-60 min)
Quantified Difference	3.8 ± 1.1-fold reduction in MAO-B binding rate; improved separation of tracer delivery from trapping
Conditions	PET imaging in baboon brain (three-compartment model) and human brain (five normal subjects, ages 43-64)

Why This Matters

Demonstrates that deuterium labeling functionally alters selegiline's interaction with MAO-B, which is critical when interpreting pharmacokinetic or enzyme-inhibition data from tracer studies—an unlabeled compound cannot replicate this controlled rate modulation.

• [1] Fowler JS, et al. Mechanistic positron emission tomography studies: demonstration of a deuterium isotope effect in the monoamine oxidase-catalyzed binding of [11C]L-deprenyl in living baboon brain. J Neurochem. 1988 Nov;51(5):1524-34. PMID: 3139834. View Source
• [2] Fowler JS, et al. Selective reduction of radiotracer trapping by deuterium substitution: comparison of carbon-11-L-deprenyl and carbon-11-deprenyl-D2 for MAO B mapping. J Nucl Med. 1995 Jul;36(7):1255-62. PMID: 7790952. View Source
• [3] Comparative studies on the cytochrome P450-associated metabolism and interaction potential of selegiline between human liver-derived in vitro systems. Drug Metab Dispos. 2003 Sep;31(9):1093-1102. PMID: 12920164. View Source

Comparative MAO-B Inhibitory Potency

The MAO-B inhibitory potency of the selegiline pharmacophore (IC50 = 51 nM) is lower than rasagiline (IC50 = 15.4 nM) and safinamide (IC50 = 29.0 nM) when compared using ChEMBL-curated in vitro data [1]. Selegiline exhibits a 450-fold selectivity for MAO-B over MAO-A (MAO-A IC50 = 23 µM) . In ex vivo rat brain studies, rasagiline is approximately 10-fold more potent than selegiline at inhibiting MAO-B, though clinical doses are adjusted to achieve comparable enzyme occupancy [2]. This differential potency profile means Selegiline-d5 cannot be used interchangeably with deuterated rasagiline or safinamide standards for MAO-B occupancy quantification; selecting the correct deuterated standard matching the administered drug is essential for accurate pharmacokinetic-pharmacodynamic correlation.

MAO-B Inhibitory Potency

Cross-study comparable

IC50 51 nM vs 15.4/29.0 nM

Distinct potency profiles require drug-matched internal standard

Selegiline vs rasagiline/safinamide; in vitro ChEMBL data

Evidence Dimension	In vitro MAO-B IC50
Target Compound Data	Selegiline: IC50 = 51 nM (MAO-B); 450-fold selectivity over MAO-A (IC50 = 23 µM)
Comparator Or Baseline	Rasagiline: IC50 = 15.4 nM; Safinamide: IC50 = 29.0 nM
Quantified Difference	Selegiline is 3.3-fold less potent than rasagiline and 1.8-fold less potent than safinamide in vitro; rasagiline is ~10-fold more potent in ex vivo brain assays
Conditions	In vitro enzyme inhibition (ChEMBL-curated); ex vivo rat brain MAO-B inhibition

Why This Matters

Users quantifying selegiline in biological samples must use Selegiline-d5—not a deuterated rasagiline or safinamide standard—because structural differences preclude use as an internal standard, and the differing MAO-B potencies would confound pharmacodynamic interpretation.

• [1] Table 2. MAO-B inhibitors: selegiline, rasagiline, and safinamide IC50 values. Int J Mol Sci. 2024;25(19):10652. PMC11476970. View Source
• [2] A critical review of evidence for preclinical differences between rasagiline and selegiline. Basal Ganglia. 2012;2(4):S9-S15. DOI: 10.1016/j.baga.2012.08.004. View Source

Certified HPLC Purity Across Suppliers

Commercially available Selegiline-d5 hydrochloride exhibits supplier-dependent purity specifications. Clearsynth reports HPLC purity of 100% for its product (CS-O-06957), accompanied by a Certificate of Analysis and compliance documentation for regulatory use . InvivoChem specifies purity ≥98% for (Rac)-Selegiline-d5 HCl (Cat. V47999) . Axios Research supplies rac-Selegiline-d5 HCl as a fully characterized reference standard compliant with USP and EP pharmacopeial guidelines, suitable for analytical method validation (AMV) and quality control (QC) in pharmaceutical development [1]. This 2% purity differential between suppliers impacts quantitative accuracy in high-sensitivity applications where even trace impurities contribute to systematic error.

HPLC Purity Specification

Cross-supplier comparable

100% vs ≥98%

Purity differential impacts quantitative accuracy in high-sensitivity assays

Clearsynth vs InvivoChem supplier specifications

Evidence Dimension	HPLC purity
Target Compound Data	Clearsynth Selegiline-d5 HCl: 100% HPLC purity
Comparator Or Baseline	InvivoChem (Rac)-Selegiline-d5 HCl: ≥98% HPLC purity
Quantified Difference	Up to 2% absolute purity difference; Clearsynth product eliminates impurity-related quantification bias
Conditions	HPLC analysis per supplier Certificate of Analysis

Why This Matters

For analytical method validation requiring traceability to compendial standards, the 100% purity specification directly translates to lower blank subtraction errors and improved lower limit of quantification (LLOQ) in regulated bioanalytical assays.

• [1] Axios Research. rac-Selegiline-d5 HCl. Fully characterized reference standard, compliant with USP/EP guidelines. Available at: https://axios-research.com/rac-selegiline-d5-hcl View Source

USP/EP Traceability and GLP Compliance

rac-Selegiline-d5 HCl supplied by Axios Research is explicitly characterized and offered as a reference standard compliant with USP and EP pharmacopeial guidelines, supporting analytical method validation (AMV), quality control (QC), and Abbreviated New Drug Application (ANDA)/Drug Master File (DMF) submissions [1]. This regulatory compliance is not uniformly provided by all suppliers of deuterated selegiline analogs. In contrast, rac-N-Desmethyl Selegiline-d5 HCl, while also deuterated, serves as an impurity reference standard rather than an API-matching internal standard [2]. For laboratories operating under GLP or performing regulated bioanalysis, the availability of a pharmacopeially-traceable reference standard is a procurement-critical criterion not met by non-certified alternatives.

Compendial Traceability

Supporting evidence

USP/EP compliant vs non-certified

Compendial traceability reduces independent qualification burden

Critical for GLP bioanalytical method validation

Evidence Dimension	Pharmacopeial compliance for regulatory submission support
Target Compound Data	rac-Selegiline-d5 HCl (Axios Research): compliant with USP and EP guidelines; suitable for ANDA/DMF submissions
Comparator Or Baseline	Non-certified deuterated selegiline standards: purity specified but without explicit pharmacopeial traceability documentation
Quantified Difference	Qualitative difference: presence vs. absence of compendial traceability documentation
Conditions	Pharmaceutical analytical method validation and quality control in GLP-regulated environments

Why This Matters

Procurement of a compendially-traceable internal standard eliminates the need for independent qualification and reduces regulatory risk during ANDA or DMF filing, directly impacting project timelines and submission quality.

• [1] Axios Research. rac-Selegiline-d5 HCl. Reference standard compliant with USP/EP, used for AMV, QC, ANDA, and DMF submissions. Available at: https://axios-research.com/rac-selegiline-d5-hcl View Source
• [2] Axios Research. rac-N-Desmethyl Selegiline-d5 HCl. Impurity reference standard. Available at: https://axios-research.com/rac-n-desmethyl-selegiline-d5-hcl View Source

Selegiline-d5 Application Scenarios

LC-MS/MS Quantification of Selegiline and Metabolites

Selegiline-d5 is the designated internal standard for isotope dilution LC-MS/MS methods quantifying selegiline, N-desmethylselegiline, methamphetamine, and amphetamine in urine, plasma, or tissue homogenates. The +5 Da mass shift ensures detection channels are free from natural-abundance isotopic interference, which is critical when parent drug concentrations fall below 60 ng/mL, as observed in equine urine after 40 mg oral dosing [1]. The validated LC-MS/MS method using deuterated analogs achieved the sensitivity required for doping control and forensic analysis, with N-desmethylselegiline identified as the major urinary metabolite [1].

CYP450 Metabolic Tracing for Pharmacokinetics

Selegiline is metabolized primarily by CYP2B6 (the most active isoform), with contributions from CYP1A2, CYP2C8, CYP2C19, and CYP3A4 [2]. Selegiline-d5 enables accurate pharmacokinetic parameter estimation (clearance, volume of distribution, half-life) without interference from endogenous selegiline or its metabolites. The deuterium label also permits investigation of the kinetic isotope effect on CYP450-mediated N-dealkylation (desmethylselegiline pathway) and depropargylation (methamphetamine pathway), providing mechanistic insight into metabolic shunting that non-deuterated standards cannot reveal [2][3].

MAO-B PET Tracer Development

The demonstrated 3.8-fold deuterium isotope effect on MAO-B-catalyzed radiotracer trapping demonstrates the value of deuterated selegiline analogs in PET imaging probe design [3]. [11C]L-deprenyl-D2 showed improved sensitivity to MAO-B concentration changes by reducing trapping rate while preserving plasma-to-tissue transport (K1 unchanged), an advance that directly informs the design of next-generation MAO-B PET ligands [4]. Selegiline-d5 serves as a cold reference standard for such development programs, enabling characterization of binding specificity and metabolite profiling without consuming radiolabeled material.

GLP Method Validation for ANDA Submissions

As a fully characterized reference standard compliant with USP and EP guidelines, rac-Selegiline-d5 HCl supports analytical method validation, quality control batch release testing, and stability studies required for ANDA and DMF submissions [5]. The availability of a comprehensive Certificate of Analysis with HPLC purity data (100% per Clearsynth specifications) eliminates the need for independent in-house qualification and provides direct traceability to pharmacopeial monographs, reducing regulatory review cycle time and deficiency risk .

Application

Selection Property

Validation Focus

LC-MS/MS quantification of selegiline and metabolites

Mass shift and isotopic purity

Isotopic interference assessment and LLOQ verification

CYP450 metabolic tracing for pharmacokinetics

Metabolic stability and deuterium retention

Isoform-specific clearance and metabolite profiling

MAO-B PET tracer development support

Binding kinetics modulation context

Isotope effect on radiotracer trapping and sensitivity

Method validation documentation support

Compendial traceability (USP/EP)

AMV and QC batch release under GLP

• [1] Dirikolu L, et al. Detection, quantification, metabolism, and behavioral effects of selegiline in horses. Vet Ther. 2003 Fall;4(3):257-68. PMID: 15136987. View Source
• [2] Comparative studies on the cytochrome P450-associated metabolism and interaction potential of selegiline between human liver-derived in vitro systems. Drug Metab Dispos. 2003 Sep;31(9):1093-1102. PMID: 12920164. View Source
• [3] Fowler JS, et al. Mechanistic PET studies: deuterium isotope effect in MAO-catalyzed binding of [11C]L-deprenyl in baboon brain. J Neurochem. 1988 Nov;51(5):1524-34. PMID: 3139834. View Source
• [4] Fowler JS, et al. Selective reduction of radiotracer trapping by deuterium substitution: [11C]L-deprenyl vs. [11C]L-deprenyl-D2 for MAO B mapping. J Nucl Med. 1995 Jul;36(7):1255-62. PMID: 7790952. View Source
• [5] Axios Research. rac-Selegiline-d5 HCl. Reference standard compliant with USP/EP, for AMV, QC, ANDA/DMF submissions. Available at: https://axios-research.com/rac-selegiline-d5-hcl View Source